2-[4-(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-N-(4-methoxyphenyl)-2-oxoacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[4-(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-N-(4-methoxyphenyl)-2-oxoacetamide is a complex organic compound with a unique spirocyclic structure. This compound is characterized by the presence of a methoxyphenyl group, a phenylsulfonyl group, and a spirocyclic oxa-diazaspirodecane ring system. The compound’s molecular formula is C22H26N2O4S, and it has a molecular weight of 414.52 g/mol .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[4-(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-N-(4-methoxyphenyl)-2-oxoacetamide involves multiple steps, starting from commercially available reagents. One common synthetic route includes the following steps:
Formation of the Spirocyclic Core: The spirocyclic core is formed by reacting tetrahydropyran-4-carbonitrile with 1-bromo-2-fluoroethane under basic conditions.
Introduction of the Phenylsulfonyl Group: The phenylsulfonyl group is introduced via a sulfonylation reaction using phenylsulfonyl chloride in the presence of a base.
Attachment of the Methoxyphenyl Group: The methoxyphenyl group is attached through a nucleophilic substitution reaction involving 4-methoxyphenylamine.
Final Acetylation: The final step involves acetylation using acetic anhydride to form the desired compound.
Industrial Production Methods
Industrial production of this compound typically follows similar synthetic routes but on a larger scale. The reactions are optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistency and efficiency .
Chemical Reactions Analysis
Types of Reactions
2-[4-(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-N-(4-methoxyphenyl)-2-oxoacetamide undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the methoxyphenyl and phenylsulfonyl groups.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic medium.
Reduction: Lithium aluminum hydride in dry ether.
Substitution: Sodium hydride in dimethylformamide (DMF) for nucleophilic substitution.
Major Products
Oxidation: Formation of corresponding sulfoxides or sulfones.
Reduction: Formation of amines or alcohols.
Substitution: Formation of various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
2-[4-(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-N-(4-methoxyphenyl)-2-oxoacetamide has several scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.
Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-[4-(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-N-(4-methoxyphenyl)-2-oxoacetamide involves its interaction with specific molecular targets and pathways. The compound is believed to exert its effects by:
Binding to Enzymes: Inhibiting key enzymes involved in metabolic pathways.
Interacting with Receptors: Modulating receptor activity to influence cellular signaling pathways.
Disrupting Cellular Processes: Interfering with cell division and proliferation, particularly in cancer cells.
Comparison with Similar Compounds
2-[4-(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-N-(4-methoxyphenyl)-2-oxoacetamide can be compared with other similar compounds, such as:
N-(2-(4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decan-8-yl)ethyl)-2-naphthalenecarboxamide: Similar spirocyclic structure but different functional groups.
2-(4-benzoylphenoxy)-1-(2-(1-methyl-1H-indol-3-yl)methyl)-1H-benzo[d]imidazol-1-yl]ethanone: Contains benzimidazole and indole moieties, showing different biological activities.
Diphenyl-N-heteroaromatic compounds: Exhibits potent anticancer activities with different heteroaromatic scaffolds.
These comparisons highlight the uniqueness of 2-[4-(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4
Biological Activity
The compound 2-[4-(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-N-(4-methoxyphenyl)-2-oxoacetamide is a complex organic molecule with significant potential in medicinal chemistry. Its structure suggests various biological activities, particularly in the realms of antitumor and antimicrobial properties. This article synthesizes available research findings on its biological activity, including case studies and relevant data.
- Molecular Formula : C22H25N3O5S
- Molecular Weight : 443.5 g/mol
- Purity : Typically ≥ 95%
Antitumor Activity
Recent studies have indicated that compounds with similar structural motifs to the target compound exhibit notable antitumor activity. For instance, derivatives containing benzimidazole and benzothiazole nuclei have been shown to inhibit the proliferation of various cancer cell lines, including A549 (lung cancer), using both 2D and 3D cell culture assays.
Compound | Cell Line | IC50 (μM) in 2D | IC50 (μM) in 3D |
---|---|---|---|
Compound A | A549 | 2.12 ± 0.21 | 4.01 ± 0.95 |
Compound B | HCC827 | 5.13 ± 0.97 | 7.02 ± 3.25 |
Compound C | NCI-H358 | 0.85 ± 0.05 | 1.73 ± 0.01 |
These findings suggest that compounds with similar spirocyclic structures may also possess effective antitumor properties through mechanisms such as DNA intercalation or binding within the minor groove of DNA, which is crucial for their therapeutic action .
Antimicrobial Activity
The antimicrobial potential of related compounds has been evaluated against both Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli. The results from broth microdilution tests indicate that certain derivatives exhibit significant antibacterial activity, which could be attributed to their ability to disrupt bacterial cell wall synthesis or interfere with metabolic pathways.
The proposed mechanisms through which these compounds exert their biological effects include:
- DNA Intercalation : Similar compounds have been shown to intercalate into DNA, disrupting replication and transcription processes.
- Enzyme Inhibition : Compounds may act as enzyme inhibitors, affecting pathways critical for tumor growth or bacterial survival.
- Receptor Modulation : Interaction with specific receptors can lead to altered cellular signaling pathways that promote apoptosis in cancer cells or inhibit bacterial virulence factors.
Study on Antitumor Activity
A study focusing on a structurally similar compound demonstrated its effectiveness against lung cancer cell lines through a series of assays:
- Cell Viability Assays : Conducted using MTS cytotoxicity assays confirmed the dose-dependent nature of the antitumor activity.
- Mechanistic Studies : Further investigations revealed that the compound induced apoptosis in cancer cells via caspase activation pathways.
Study on Antimicrobial Activity
Another study evaluated the antimicrobial efficacy of compounds related to the target molecule:
- Testing Methodology : Broth microdilution methods were employed as per CLSI guidelines.
- Results : Several compounds showed promising results against both E. coli and S. aureus, indicating potential for development into therapeutic agents.
Properties
IUPAC Name |
2-[4-(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-N-(4-methoxyphenyl)-2-oxoacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O6S/c1-30-18-9-7-17(8-10-18)23-20(26)21(27)24-13-11-22(12-14-24)25(15-16-31-22)32(28,29)19-5-3-2-4-6-19/h2-10H,11-16H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCGHMPXOXGGMSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C(=O)N2CCC3(CC2)N(CCO3)S(=O)(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.